Cas no 593960-75-9 (1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one)
1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one
- 1-(4-chloro-3-methanesulfonylphenyl)propan-2-one
- 1-(4-chloro-3-methanesulfonyl-phenyl)-propan-2-one
- AK118818
- FT-0686233
- KB-214466
- SureCN48740
- DTXSID70728047
- 593960-75-9
- TYCFMNLEFLOTBO-UHFFFAOYSA-N
- 1-(4-chloro-3-methylsulfonylphenyl)propan-2-one
- SCHEMBL48740
- 1-(4-Chloro-3-methanesulphonyl-phenyl)-propan-2-one
- 1-[4-Chloro-3-(methanesulfonyl)phenyl]propan-2-one
-
- MDL: MFCD21648241
- Inchi: 1S/C10H11ClO3S/c1-7(12)5-8-3-4-9(11)10(6-8)15(2,13)14/h3-4,6H,5H2,1-2H3
- InChI Key: TYCFMNLEFLOTBO-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(CC(C)=O)C=C1S(C)(=O)=O
Computed Properties
- Exact Mass: 246.0117431g/mol
- Monoisotopic Mass: 246.0117431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 59.6Ų
1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113850-1g |
1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one |
593960-75-9 | 95% | 1g |
$400.00 | 2023-09-01 | |
| Chemenu | CM123134-1g |
1-(4-chloro-3-(methylsulfonyl)phenyl)propan-2-one |
593960-75-9 | 95% | 1g |
$333 | 2023-01-09 | |
| Crysdot LLC | CD12057581-1g |
1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one |
593960-75-9 | 95+% | 1g |
$353 | 2024-07-24 |
1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one
Professional Introduction to 1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one (CAS No. 593960-75-9)
1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one, identified by the CAS number 593960-75-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with both chloro and methylsulfonyl groups, connected to a propanone moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.
The structural configuration of 1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one is highly intriguing from a chemical perspective. The chloro group at the para position relative to the methylsulfonyl group enhances electrophilic aromatic substitution reactions, while the methylsulfonyl group introduces steric and electronic effects that can modulate reactivity. This combination makes the compound a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the 4-Chloro-3-(methylsulfonyl)phenyl scaffold. Preliminary studies have suggested that this moiety may contribute to enhanced binding affinity and metabolic stability in drug candidates. For instance, derivatives of this structure have been investigated for their potential role in inhibiting specific enzymatic targets associated with inflammatory and infectious diseases. The propanone moiety further extends the compound's utility, allowing for further functionalization through condensation reactions or nucleophilic additions.
The synthesis of 1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include chlorination of a pre-functionalized phenyl derivative, followed by sulfonylation and subsequent condensation with an appropriate aldehyde or ketone precursor. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, enabling higher yields and purer products. These advancements are particularly relevant in industrial settings where scalability and cost-effectiveness are critical.
The pharmaceutical industry has shown particular interest in leveraging 1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one as a precursor for drug development. Its structural features are reminiscent of known bioactive compounds that exhibit desirable pharmacokinetic profiles. Researchers are exploring its potential as an intermediate in synthesizing kinase inhibitors, which are widely used in oncology treatments. Additionally, the compound's ability to undergo further derivatization makes it a promising candidate for designing molecules with tailored biological activities.
In academic research, 1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one has been utilized as a model substrate to study reaction mechanisms and develop new synthetic methodologies. Its unique reactivity profile allows chemists to investigate electron transfer processes, stereoelectronic effects, and the influence of substituents on reaction outcomes. Such studies contribute to a deeper understanding of organic chemistry principles and can inform the design of more efficient synthetic routes for complex molecules.
The compound's role in drug discovery extends beyond its use as an intermediate. Functional groups like the chloro and methylsulfonyl moieties can serve as handles for further chemical modifications, enabling the creation of libraries of diverse compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates with potent biological activity against various disease targets. The integration of computational modeling with experimental synthesis has further accelerated this process, allowing researchers to predict and optimize molecular structures more effectively.
Economic considerations also play a significant role in the industrial production of 1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one. Manufacturers are continuously seeking cost-effective synthetic routes that minimize waste and energy consumption while maintaining high product quality. Green chemistry principles have been increasingly applied to these processes, emphasizing sustainable practices such as solvent recovery, catalytic recycling, and waste reduction strategies. These efforts align with global trends toward environmentally responsible manufacturing practices.
The future prospects for 1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one appear promising, with ongoing research uncovering new applications and synthetic possibilities. As our understanding of molecular interactions deepens, so too does our ability to harness this compound's potential for developing innovative solutions in medicine and materials science. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into practical applications that benefit society.
593960-75-9 (1-(4-Chloro-3-(methylsulfonyl)phenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)